![molecular formula C11H7ClF3N B3031727 1-[4-Chloro-2-(trifluoromethyl)phenyl]pyrrole CAS No. 647824-83-7](/img/structure/B3031727.png)
1-[4-Chloro-2-(trifluoromethyl)phenyl]pyrrole
Overview
Description
“1-[4-Chloro-2-(trifluoromethyl)phenyl]pyrrole” is a chemical compound that contains a pyrrole ring, which is a five-membered aromatic heterocycle . The compound also contains a trifluoromethyl group and a chlorine atom attached to the phenyl ring .
Synthesis Analysis
The synthesis of such compounds often involves cross-coupling reactions . For instance, 4-Chloro-2-(trifluoromethyl)phenylboronic acid is used in Suzuki-coupling reactions to prepare 2-trifluoromethyl aryl or heteroaryl derivatives .Molecular Structure Analysis
The molecular formula of 4-Chloro-2-(trifluoromethyl)phenylboronic acid, a related compound, is C7H5BClF3O2 . The structure of these compounds can be analyzed using various spectroscopic techniques .Physical And Chemical Properties Analysis
The physical and chemical properties of related compounds like 4-Chloro-2-(trifluoromethyl)phenylboronic acid have been reported. It appears as a white to pale yellowish brown, crystalline powder .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Targeting Kinases : The trifluoromethyl group has been explored in drug design due to its unique electronic properties. For instance, alpelisib , an FDA-approved drug for breast cancer treatment, contains a trifluoromethyl alkyl-substituted pyridine moiety . Researchers investigate similar derivatives for their potential as kinase inhibitors, which play a crucial role in cell signaling pathways.
Agrochemicals and Pesticides
- Herbicides : 1-[4-Chloro-2-(trifluoromethyl)phenyl]pyrrole derivatives can serve as intermediates in the synthesis of herbicides. For example, 2-chloro-5-(trifluoromethyl)pyridine (2,5-CTF) is a key intermediate for fluazifop synthesis . These compounds may exhibit selective herbicidal activity against specific weed species.
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Compounds with a -cf3 group have been reported to exhibit improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
It’s known that the trifluoromethyl (-cf3) group can lower the pka of the cyclic carbamate, leading to a key hydrogen bonding interaction with the protein .
Biochemical Pathways
Compounds with a -cf3 group have been reported to affect the reverse transcriptase enzyme, which plays a crucial role in the replication of retroviruses .
Pharmacokinetics
The presence of a trifluoromethyl (-cf3) group in a molecule is known to improve biological activity, chemical or metabolic activity, and chemical or metabolic stability , which could potentially impact the bioavailability of the compound.
Result of Action
The presence of a -cf3 group in a molecule has been associated with improved drug potency .
Action Environment
The presence of a trifluoromethyl (-cf3) group in a molecule is known to improve chemical or metabolic stability , which could potentially be influenced by environmental factors.
properties
IUPAC Name |
1-[4-chloro-2-(trifluoromethyl)phenyl]pyrrole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClF3N/c12-8-3-4-10(16-5-1-2-6-16)9(7-8)11(13,14)15/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOVXYABAQIPZPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)C2=C(C=C(C=C2)Cl)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClF3N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10381630 | |
Record name | 1-[4-chloro-2-(trifluoromethyl)phenyl]pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10381630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-Chloro-2-(trifluoromethyl)phenyl]pyrrole | |
CAS RN |
647824-83-7 | |
Record name | 1-[4-chloro-2-(trifluoromethyl)phenyl]pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10381630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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